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Compound of Interest

Compound Name: PRC1 ligand 1

Cat. No.: B12373770 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

safe disposal of PRC1 Ligand 1, a novel small molecule inhibitor targeting the Polycomb

Repressive Complex 1 (PRC1). Adherence to these procedures is critical for protecting

personnel and the environment.

Chemical and Physical Properties
A comprehensive understanding of a compound's properties is the first step in safe handling

and disposal. The following table summarizes the known quantitative data for a representative

PRC1 Ligand 1.
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Property Value

Molecular Formula C₂₅H₃₀N₆O₂

Molecular Weight 446.55 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO (>10 mg/mL), Ethanol (<1

mg/mL)

Storage Temperature -20°C

Hazard Statements H302, H315, H319, H335

Precautionary Statements
P261, P280, P301+P312, P302+P352,

P305+P351+P338

Note: The hazard and precautionary statements are based on typical profiles for similar

research compounds and should be confirmed with a substance-specific Safety Data Sheet

(SDS).

Disposal Protocol: A Step-by-Step Guide
The proper disposal of PRC1 Ligand 1 is a critical final step in the experimental workflow. The

following protocol outlines the necessary procedures to ensure safety and compliance with

standard laboratory practices.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety goggles with side shields, and chemical-resistant

gloves (nitrile or neoprene).

2. Waste Segregation:

Solid Waste: Collect all disposable materials that have come into contact with PRC1 Ligand
1, such as contaminated gloves, weigh paper, and pipette tips, in a designated, clearly

labeled hazardous waste container.

Liquid Waste:
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Solutions containing PRC1 Ligand 1 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container.

Do not mix with other chemical waste streams unless compatibility has been verified.

Sharps: Needles, syringes, or any other contaminated sharps must be disposed of in a

designated sharps container.

3. Decontamination:

Decontaminate all non-disposable equipment (e.g., spatulas, glassware) that has been in

contact with PRC1 Ligand 1.

A recommended procedure is to rinse the equipment with a suitable solvent (such as

ethanol, if compatible) to remove the compound, followed by a thorough wash with soap and

water. Collect the initial solvent rinse as hazardous liquid waste.

4. Waste Storage and Labeling:

Store all hazardous waste containers in a designated, well-ventilated secondary containment

area, away from incompatible materials.

Ensure all waste containers are clearly labeled with "Hazardous Waste," the full chemical

name ("PRC1 Ligand 1"), and the primary hazard(s) (e.g., "Toxic," "Irritant").

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Never dispose of PRC1 Ligand 1 down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal procedure for PRC1 Ligand 1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12373770?utm_src=pdf-body
https://www.benchchem.com/product/b12373770?utm_src=pdf-body
https://www.benchchem.com/product/b12373770?utm_src=pdf-body
https://www.benchchem.com/product/b12373770?utm_src=pdf-body
https://www.benchchem.com/product/b12373770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PRC1 Ligand 1 Experiment Complete

Don Appropriate PPE
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Sharps Waste
(Contaminated needles, etc.)

Identify

Decontaminate Non-Disposable Equipment

Label All Waste Containers Correctly

Store Waste in Designated Area

Contact EHS for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for PRC1 Ligand 1.
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To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for PRC1 Ligand 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373770#prc1-ligand-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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